Cas no 339153-43-4 (methyl 2-benzamido-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl 2-benzamido-1,3-benzothiazole-6-carboxylate
• CAS No: 339153-43-4
• MF: C₁₆H₁₂N₂O₃S
• MW: 312.343082427979
• CID: 5015039
• Update Time: 2023-11-21

methyl 2-benzamido-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(benzoylamino)-1,3-benzothiazole-6-carboxylate
• Oprea1_668872
• STK520083
• methyl 2-benzamidobenzo[d]thiazole-6-carboxylate
• 2-(Benzoylamino)benzothiazole-6-carboxylic acid methyl ester
• methyl 2-[(phenylcarbonyl)amino]-1,3-benzothiazole-6-carboxylate
• methyl 2-benzamido-1,3-benzothiazole-6-carboxylate

• Inchi： 1S/C16H12N2O3S/c1-21-15(20)11-7-8-12-13(9-11)22-16(17-12)18-14(19)10-5-3-2-4-6-10/h2-9H,1H3,(H,17,18,19)
• InChI Key： VEAWXDRJIDNWRY-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC=CC=2)=O)=NC2C=CC(C(=O)OC)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• XLogP3: 3.4
• Topological Polar Surface Area: 96.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles